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Compound of Interest

Compound Name: 2-Bromo-2-methylpropane

Cat. No.: B165281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information for 2-bromo-2-methylpropane (tert-

butyl bromide), a versatile reagent in organic synthesis. The following sections detail the

compound's properties, hazards, and the necessary precautions for its safe use in a laboratory

setting. All data is compiled from publicly available Safety Data Sheets (SDS) to ensure a

comprehensive overview for professionals in research and development.

Core Safety & Physical Data
Quantitative data regarding the physical, chemical, and toxicological properties of 2-bromo-2-
methylpropane are summarized below for clear reference and comparison.

Physical and Chemical Properties
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Property Value Source

CAS Number 507-19-7 [1][2]

Molecular Formula C₄H₉Br [1]

Molecular Weight 137.02 g/mol [1][3]

Appearance
Colorless to yellow-brown

liquid
[1]

Melting Point -20 °C [1][4][5]

Boiling Point 71 - 73 °C [4][5]

Density 1.22 g/mL at 20 °C [1][4][5]

Flash Point 16 °C (60.8 °F) - closed cup [4][5]

Vapor Pressure
57 hPa @ 0 °C; 179.9 hPa @

25 °C
[4]

Water Solubility Insoluble [1][4]

Refractive Index n20/D 1.4279 [1][5]

Toxicological Data
Test Species Route Value Source

LD50 Rat Intraperitoneal 1250 mg/kg [4]

LD50 Mouse Intraperitoneal 4400 mg/kg [4]

It is important to note that detailed experimental protocols for the determination of this

toxicological data are not typically provided in standard Safety Data Sheets and were not

available in the consulted resources.

Hazard Classifications
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Classification System Rating Source

GHS Classification Flammable Liquid Category 2 [2][6]

NFPA Rating
Health: 2, Flammability: 3,

Instability: 0

WHMIS Classification B2, D2B

Experimental Protocols and Safe Handling
While specific experimental protocols for toxicity studies are not available, the following

procedures for safe handling, storage, and emergency response are compiled from multiple

safety data sheets.

Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling 2-bromo-2-methylpropane. This includes:

Eye Protection: Wear indirect-vent, impact, and splash-resistant goggles. A face shield

should be worn in conjunction with goggles when there is a high risk of splashing.[7]

Hand Protection: Wear protective gloves. The specific glove material should be chosen

based on recommendations from safety equipment suppliers for resistance to this chemical.

[7]

Skin and Body Protection: Flame-retardant antistatic protective clothing is recommended.[2]

All protective clothing should be clean and worn daily.[7]

Respiratory Protection: If the potential for overexposure exists, use a MSHA/NIOSH-

approved respirator. A written respiratory protection program that includes training, fit testing,

and medical exams is required.[7]

Storage and Handling Procedures
Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids.[8] Keep

containers tightly closed. Sources of ignition, such as smoking and open flames, are

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.sigmaaldrich.com/HK/en/sds/aldrich/135615?userType=undefined
https://sdfine.com/media/catalog/product/attachment/37468MSDS.pdf
https://www.benchchem.com/product/b165281?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0264.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0264.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/135615?userType=undefined
https://nj.gov/health/eoh/rtkweb/documents/fs/0264.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0264.pdf
https://www.brecklandscientific.co.uk/S3201677.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


prohibited in storage and handling areas. Metal containers should be grounded and bonded

during transfer.[7]

Handling: Use only in a well-ventilated area with spark-proof tools and explosion-proof

equipment.[6] Avoid contact with eyes, skin, and clothing, and prevent inhalation. Do not eat,

drink, or smoke when using this product.[6]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[8]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek medical attention.[8]

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth thoroughly and seek medical attention.[4]

[8]

Visualized Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe management of 2-bromo-2-
methylpropane within a laboratory setting, from procurement to disposal.
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Caption: Logical workflow for the safe handling of 2-Bromo-2-methylpropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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